Cas no 4245-77-6 (N-Ethyl-N'-nitro-N-nitrosoguanidine (Technical Grade))

• Product Name: N-Ethyl-N'-nitro-N-nitrosoguanidine (Technical Grade)
• CAS No: 4245-77-6
• MF: C₃H₇N₅O₃
• MW: 161.119379281998
• CID: 928141
• Update Time: 2025-09-23

N-Ethyl-N'-nitro-N-nitrosoguanidine (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• n-ethyl-n'-nitro-n-nitrosoguanidine
• 1-ETHYL-1-NITROSO-3-NITROGUANIDINE
• 1-Ethyl-2-nitro-1-nitrosoguanidine
• 1-ethyl-3-nitro-1-nitroso-guanidin
• 1-ETHYL-3-NITRO-1-NITROSOGUANIDINE
• ENNG
• N-Aethyl-N'-nitro-N-nitroso-guanidin
• N-ethyl-N'-nitro-N-nitroso-guanidine
• N-Nitroso-N-aethyl-N'-nitroguanidin
• N-Nitroso-N'-nitro-N-ethylguanidine
• n-aethyl-n’-nitro-n-nitrosoguanidin
• n-ethyl-n-nitroso-n’-nitroguanidine
• nsc38191
• N-Ethyl-N'-nitro-N-nitrosoguanidine (Technical Grade)

• Inchi： 1S/C3H7N5O3/c1-2-7(6-9)3(4)5-8(10)11/h2H2,1H3,(H2,4,5)
• InChI Key： ZGONASGBWOJHDD-UHFFFAOYSA-N
• SMILES： N(CC)(N=O)C(=N)N[N+]([O-])=O

Computed Properties

• Exact Mass: 161.05500

Experimental Properties

• Density: 1.6383 (rough estimate)
• Melting Point: 118-120 °C (dec.)(lit.)
• Boiling Point: 287.39°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.8000 (estimate)
• PSA: 114.37000
• LogP: 0.71960
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 2.78±0.50(Predicted)

N-Ethyl-N'-nitro-N-nitrosoguanidine (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1325
• Hazard Category Code： 45-46-11-23/24/25
• Safety Instruction： 53-16-45
• RTECS：MF2465000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R45; R46; R11; R23/24/25
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Hydrazidines